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Compound of Interest

Compound Name:
2,2-Diethoxy-N,N-

dimethylethanamine

Cat. No.: B1294430 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis and

characterization of (Dimethylamino)acetaldehyde diethyl acetal (also known as N,N-Dimethyl-

2,2-diethoxyethanamine). This versatile compound serves as a valuable building block in

organic synthesis, particularly in the pharmaceutical industry for the construction of more

complex molecular architectures. This document details a probable synthetic route,

experimental protocols, and thorough characterization data.

Synthesis
(Dimethylamino)acetaldehyde diethyl acetal can be synthesized through the nucleophilic

substitution of a haloacetaldehyde diethyl acetal with dimethylamine. The most common and

cost-effective starting material is chloroacetaldehyde diethyl acetal. The reaction proceeds via

an SN2 mechanism where the lone pair of the nitrogen atom in dimethylamine attacks the

electrophilic carbon atom bearing the chlorine atom, displacing the chloride ion.

The overall reaction is as follows:

ClCH2CH(OCH2CH3)2 + 2 (CH3)2NH → (CH3)2NCH2CH(OCH2CH3)2 + (CH3)2NH2+Cl-

An excess of dimethylamine is typically used to act as both the nucleophile and the base to

neutralize the hydrogen chloride formed during the reaction, preventing the protonation of the
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desired product.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294430?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

